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Compound of Interest

Compound Name: Paullinic acid

Cat. No.: B096430 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides essential safety and

logistical information for the proper disposal of Paullinic acid, a long-chain fatty acid.

Adherence to these procedures is critical to protect personnel and the environment.

Paullinic acid is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, it is imperative that this substance and its containers are disposed

of as hazardous waste. Do not allow Paullinic acid to enter drains or waterways[1].

Key Properties of Paullinic Acid
A summary of the essential quantitative data for Paullinic acid is provided in the table below

for easy reference.

Property Value Reference

Molecular Formula C20H38O2 [1]

Molecular Weight 310.51 g/mol [1]

CAS Number 17735-94-3 [1]

Physical State
Solid (powder) or liquid (in

solvent)
[1]
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Step-by-Step Disposal Protocol
The following experimental protocol outlines the detailed methodology for the safe handling

and disposal of Paullinic acid waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat, when handling Paullinic acid.

2. Waste Segregation and Collection:

Solid Waste: Collect solid Paullinic acid waste in a clearly labeled, sealed, and compatible

waste container.

Liquid Waste (Non-aqueous): If Paullinic acid is dissolved in an organic solvent, collect it in

a designated solvent waste container. Do not mix with aqueous waste.

Liquid Waste (Aqueous): For aqueous solutions containing Paullinic acid, neutralization is a

recommended step to reduce its hazardous properties before collection for disposal.

3. Neutralization of Aqueous Paullinic Acid Waste: This procedure should be performed in a

well-ventilated area, such as a fume hood.

Slowly add a suitable base, such as a dilute solution of sodium hydroxide (NaOH) or a slurry

of sodium bicarbonate (baking soda), to the aqueous Paullinic acid waste while stirring.

Monitor the pH of the solution using a pH meter or pH strips. Continue adding the base

incrementally until the pH reaches a neutral range (typically between 6.0 and 8.0).

Once neutralized, transfer the solution to a clearly labeled hazardous waste container.

4. Spill Cleanup:

In the event of a spill, prevent further leakage and keep the material away from drains or

water courses[1].
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For liquid spills, absorb the material with an inert, non-combustible absorbent material such

as sand, earth, or vermiculite.

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

Collect all contaminated materials in a sealed container for disposal as hazardous waste.

5. Final Disposal:

All containers of Paullinic acid waste (solid, non-aqueous, and neutralized aqueous) must

be disposed of through an approved hazardous waste disposal facility[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Hazardous Waste Classification
While a specific EPA hazardous waste code for Paullinic acid is not explicitly listed in the

search results, it must be managed as hazardous waste due to its toxicity to aquatic life[1]. The

final waste classification and any applicable state or local regulations should be confirmed with

your institution's EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Paullinic acid.
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Caption: Paullinic Acid Disposal Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b096430?utm_src=pdf-body-img
https://www.benchchem.com/product/b096430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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